2,2,4-trimethyl-N-(3-nitrophenyl)-1,2-dihydroquinoline-1-carboxamide

• IUPAC Name: 2,2,4-trimethyl-N-(3-nitrophenyl)quinoline-1-carboxamide
• InChI: InChI=1S/C19H19N3O3/c1-13-12-19(2,3)21(17-10-5-4-9-16(13)17)18(23)20-14-7-6-8-15(11-14)22(24)25/h4-12H,1-3H3,(H,20,23)
• InChI Key: STXFPBSHQJHYNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(N(C2=CC=CC=C12)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-])(C)C
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

2,2,4-trimethyl-N-(3-nitrophenyl)-1,2-dihydroquinoline-1-carboxamide is a complex organic compound known for its unique chemical structure and potential applications in various scientific fields. This compound features a quinoline core, which is a bicyclic structure composed of a benzene ring fused to a pyridine ring. The presence of multiple substituents, including trimethyl groups and a nitrophenyl group, contributes to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,4-trimethyl-N-(3-nitrophenyl)-1,2-dihydroquinoline-1-carboxamide typically involves multi-step organic reactions. One common approach is the Friedländer synthesis, which involves the condensation of aniline derivatives with ketones in the presence of acidic or basic catalysts. The reaction conditions often require controlled temperatures and specific solvents to ensure the desired product yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product in a highly pure form.

Chemical Reactions Analysis

Types of Reactions

2,2,4-trimethyl-N-(3-nitrophenyl)-1,2-dihydroquinoline-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives with different oxidation states.

Reduction: Reduction reactions can convert the nitrophenyl group to an amine group, altering the compound’s properties.

Substitution: The compound can participate in substitution reactions, where one or more substituents are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst can be used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, alcohols) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline N-oxides, while reduction can produce amine derivatives.

Scientific Research Applications

2,2,4-trimethyl-N-(3-nitrophenyl)-1,2-dihydroquinoline-1-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex organic molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,2,4-trimethyl-N-(3-nitrophenyl)-1,2-dihydroquinoline-1-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2,2,4-trimethylquinoline: Lacks the nitrophenyl group, resulting in different chemical properties.

N-(3-nitrophenyl)-1,2-dihydroquinoline-1-carboxamide: Lacks the trimethyl groups, affecting its reactivity and applications.

Uniqueness

2,2,4-trimethyl-N-(3-nitrophenyl)-1,2-dihydroquinoline-1-carboxamide is unique due to the combination of its substituents, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.